Cas no 234111-13-8 (3-Bromo-alpha-phenyl-4-pyridinemethanol)
234111-13-8 structure
Product Name:3-Bromo-alpha-phenyl-4-pyridinemethanol
CAS No:234111-13-8
MF:C12H10BrNO
MW:264.1179022789
CID:2935435
Update Time:2023-08-10
3-Bromo-alpha-phenyl-4-pyridinemethanol Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-alpha-phenyl-4-pyridinemethanol
- (3-bromopyridin-4-yl)-phenylmethanol
- (3-bromo-4-pyridinyl)(phenyl)methanol
- alpha-Phenyl-3-bromo-4-pyridinemethanol
- 3-Bromo-alpha-phenyl-4-pyridinemethanol
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- Inchi: 1S/C12H10BrNO/c13-11-8-14-7-6-10(11)12(15)9-4-2-1-3-5-9/h1-8,12,15H
- InChI Key: NISLDCDECJZFGT-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1C(C1C=CC=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 2.4
- Topological Polar Surface Area: 33.1
3-Bromo-alpha-phenyl-4-pyridinemethanol Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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